Cas no 2229628-76-4 (3-(2-cyclopropylphenoxy)piperidine)

• Product Name: 3-(2-cyclopropylphenoxy)piperidine
• CAS No: 2229628-76-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6328293
• PubChem ID: 165675613
• Update Time: 2025-10-28

3-(2-cyclopropylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylphenoxy)piperidine
• 2229628-76-4
• EN300-1739373

• Inchi： 1S/C14H19NO/c1-2-6-14(13(5-1)11-7-8-11)16-12-4-3-9-15-10-12/h1-2,5-6,11-12,15H,3-4,7-10H2
• InChI Key： DPFKZNRATDJUGK-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1C1CC1)C1CNCCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-cyclopropylphenoxy)piperidine

Comprehensive Overview of 3-(2-cyclopropylphenoxy)piperidine (CAS No. 2229628-76-4): Properties, Applications, and Research Insights

3-(2-cyclopropylphenoxy)piperidine (CAS No. 2229628-76-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative, characterized by a cyclopropylphenoxy moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula and precise stereochemistry contribute to its potential in drug discovery, particularly in modulating central nervous system (CNS) targets.

Recent studies highlight the growing interest in piperidine-based compounds like 3-(2-cyclopropylphenoxy)piperidine for their role in developing novel therapeutics. Researchers are exploring its applications in addressing neurodegenerative diseases, a hot topic in 2024, given the global rise in conditions such as Alzheimer’s and Parkinson’s. The compound’s ability to cross the blood-brain barrier (BBB) has sparked discussions in academic forums and patent filings, aligning with trending searches like "CNS drug breakthroughs" and "new piperidine derivatives."

From a synthetic perspective, CAS No. 2229628-76-4 serves as a key building block for heterocyclic chemistry. Its cyclopropyl ring introduces steric constraints that can enhance binding affinity to biological targets. This property is particularly relevant in the design of kinase inhibitors and GPCR modulators, areas dominating pharmaceutical R&D. Laboratories frequently query "synthesis of substituted piperidines" or "cyclopropylphenoxy derivatives," reflecting the compound’s industrial relevance.

Environmental and safety profiles of 3-(2-cyclopropylphenoxy)piperidine are also under scrutiny, coinciding with the surge in "green chemistry" trends. Analytical data suggest it degrades under standard conditions without persistent bioaccumulation, addressing concerns raised in ESG-focused investment circles. Regulatory databases classify it as non-hazardous under current guidelines, though handling protocols emphasize standard laboratory precautions.

In agrochemical innovation, this compound’s structural analogs show promise as eco-friendly pest control agents. Patent literature reveals formulations targeting insect nicotinic acetylcholine receptors (nAChRs), responding to the demand for "low-toxicity crop protection" solutions. Such applications tie into broader discussions about sustainable agriculture, a top search theme among policymakers and farmers alike.

The commercial availability of CAS No. 2229628-76-4 through specialty chemical suppliers has expanded in Q2 2024, with purity grades exceeding 98%. Chromatographic analyses confirm its stability under inert atmospheres, a detail critical for procurement teams evaluating "high-purity research chemicals." Market analysts note increased procurement by Asian CROs, reflecting regional growth in contract research services.

Future directions for 3-(2-cyclopropylphenoxy)piperidine research may include computational modeling studies to predict its metabolic pathways—a methodology gaining traction with AI-assisted drug design. Such approaches could optimize its pharmacokinetic properties, answering frequent queries like "in silico ADME prediction for piperidines." Collaborative studies between academia and industry are expected to accelerate, particularly in exploring its enantioselective synthesis routes.

In summary, 3-(2-cyclopropylphenoxy)piperidine represents a compelling case study in modern medicinal chemistry. Its dual utility in life sciences and material innovation positions it as a compound of enduring interest, with research trajectories mirroring global priorities in health and sustainability. The compound’s nomenclature (CAS 2229628-76-4) continues to trend in scientific literature databases, underscoring its multidisciplinary relevance.